4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-ethylpiperidine-1-carboxamide

• IUPAC Name: 4-(4-cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)-N-ethylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H23N5O2/c1-3-15-13(20)18-8-6-10(7-9-18)12-16-17(2)14(21)19(12)11-4-5-11/h10-11H,3-9H2,1-2H3,(H,15,20)
• InChI Key: KZXNBGUNENZHQK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)C2=NN(C(=O)N2C3CC3)C
• Molecular Formula: C14H23N5O2
• Molecular Weight: 293.36 g/mol

Description

4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-N-ethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C14H23N5O2 and its molecular weight is 293.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound falls within the category of those explored for their potential in medicinal chemistry and organic synthesis. For example, research has shown that compounds with similar structural motifs have been synthesized and tested for their antimicrobial activities. The structural features of these compounds, including the triazole ring and the cyclopropyl group, are indicative of their potential utility in developing new therapeutic agents. The synthesis of related compounds involves innovative methods, such as microwave-assisted synthesis, which can offer insights into more efficient production techniques for similar molecules (Pokhodylo, Manko, Finiuk, Klyuchivska, Matiychuk, Obushak, & Stoika, 2021).

Potential Biological Activities

Compounds containing the 1,2,4-triazole moiety, akin to the one , have been extensively studied for their biological activities. The research has identified these compounds as promising antimicrobial agents against a range of pathogens, including both gram-positive and gram-negative bacteria, as well as fungal strains such as Cryptococcus neoformans var. grubii and Candida albicans. This suggests that the compound may also possess similar antimicrobial properties, warranting further investigation into its potential therapeutic applications (Pokhodylo et al., 2021).

Chemical Synthesis and Drug Development

The compound's relevance extends to its potential role in the development of new drugs, particularly as a basis for creating novel CGRP receptor inhibitors. Research in this domain focuses on the synthesis of structurally related compounds, demonstrating the importance of such molecules in the ongoing search for new therapeutic options for various conditions, including migraine and cardiovascular diseases. The methodologies employed in these studies, such as enantioselective processes and convergent synthesis techniques, underscore the compound's significance in medicinal chemistry research (Cann, Chen, Gao, Hanson, Hsieh, Li, Lin, Parsons, Pendri, Nielsen, Nugent, Parker, Quinlan, Nathan, Remy, Sausker, & Wang, 2012).